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Compound of Interest

Compound Name: N,N-Dimethylethylenediamine

Cat. No.: B050034

Essential Safety and Handling Guide for N,N-
Dimethylethylenediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of N,N-Dimethylethylenediamine (CAS No. 108-00-9). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risks.

N,N-Dimethylethylenediamine is a highly flammable liquid and vapor that can cause severe
skin burns and eye damage.[1][2] It is also harmful if swallowed or in contact with the skin.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling N,N-
Dimethylethylenediamine. The following table summarizes the required PPE.
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Body Part

Personal Protective
Equipment

Standard/Specification

Eyes/Face

Chemical splash goggles and
a face shield should be worn,
especially where there is a

potential for splashing.[3][4]

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

Skin/Body

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1][5] An
impervious full body suit or
long-sleeve coveralls are
recommended for emergency

situations.[6]

Chemical resistant gloves
tested to EN 374.[7]

Respiratory

In case of inadequate
ventilation or when exposure
limits may be exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1][4] For
emergencies, a self-contained
breathing apparatus (SCBA)
with a full face-piece is

recommended.[6]

OSHA 29 CFR 1910.134 or
European Standard EN 149[1]

[4]

Operational Plan for Handling

A systematic approach is crucial for safely handling N,N-Dimethylethylenediamine. The

following workflow outlines the necessary steps from preparation to the conclusion of work.
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Workflow for Handling N,N-Dimethylethylenediamine

Preparation

Ensure proper ventilation and access to eyewash stations and safety showers.

;

Ground all equipment to prevent static discharge.

;

Don appropriate PPE as specified.

Hangling

Use only non-sparking, explosion-proof tools and equipment.

;

Handle in a closed system or with appropriate exhaust ventilation.

'

Avoid contact with skin, eyes, and clothing. Avoid inhaling vapors.

Post-Handling
v

Wash hands and any exposed skin thoroughly after handling.

;

Store in a tightly closed container in a cool, dry, and well-ventilated area.

'

Keep away from heat, sparks, open flames, and other ignition sources.

Click to download full resolution via product page

Handling Workflow Diagram
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Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Exposure Type Immediate First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Eye Contact [1][2] Remove contact lenses if present and
easy to do.[7] Seek immediate medical

attention.[1]

Take off immediately all contaminated clothing.

) [7] Rinse skin with water/shower for at least 15
Skin Contact ) ] ] ] ]

minutes.[1] Seek immediate medical attention.

[1] Wash contaminated clothing before reuse.[6]

Move the person to fresh air.[1] If breathing is
) difficult or has stopped, provide artificial
Inhalation o _ _ _
respiration.[2][7] Seek immediate medical

attention.[1]

Do NOT induce vomiting.[7] Rinse mouth with
) water.[7] Never give anything by mouth to an
Ingestion ) ]
unconscious person.[2] Call a poison center or

doctor immediately.[1]

Evacuate personnel from the area. Remove all
sources of ignition.[1] Ventilate the area.[7]
) Absorb the spill with inert material (e.g., sand,
Spill or Leak ) . .
diatomaceous earth) and place it in a suitable

container for disposal.[8] Use spark-proof tools.

[1]

Disposal Plan

Proper disposal of N,N-Dimethylethylenediamine and any contaminated materials is essential
to prevent environmental contamination and ensure compliance with regulations.
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Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations for complete and accurate classification.[4]

Disposal Procedure:
» Containment: Collect waste in suitable, closed, and properly labeled containers.[1]

o Storage: Store waste containers in a secure, well-ventilated area, away from ignition sources
and incompatible materials.

o Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Do not allow the chemical to enter
drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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